Cas no 122331-70-8 (Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside)

Ethyl 2-Acetamido-2-deoxy-β-D-thioglucopyranoside is a thioglycoside derivative of N-acetylglucosamine, commonly utilized in glycobiology research. Its thioglycoside linkage enhances stability against enzymatic hydrolysis compared to O-glycosides, making it valuable for glycosylation studies and enzymatic assays. The ethyl group improves solubility in organic solvents, facilitating synthetic applications. This compound serves as a versatile intermediate for synthesizing glycoconjugates, oligosaccharides, and glycomimetics. Its structural features enable selective modifications, supporting investigations into carbohydrate-protein interactions and glycosidase mechanisms. The product is particularly useful for probing glycosylation pathways and developing glycosidase inhibitors. High purity and well-defined stereochemistry ensure reproducibility in experimental applications.

Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside structure

122331-70-8 structure

Product Name:Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside

CAS No:122331-70-8

MF:C₁₀H₁₉NO₅S

MW:265.326562166214

CID:824502

PubChem ID:10879994

Update Time:2025-06-09

Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-Acetamido-2-deoxy-β-D-thioglucopyranoside
- Ethyl 2-Acetamido-2-deoxy-
- ETHYL 2-ACETAMIDO-2-DEOXY-Β-D-THIOGLUCOPYRANOSIDE,WHITE SOLID
- N-[(2S,3R,4R,5S,6R)-2-ethylsulfanyl-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- A-D-glucopyranoside
- A-D-thioglucopyranoside
- Ethyl 2-(Acetylamino)-2-deoxy-1-thio-
- Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside
- DTXSID10446935
- N-((2S,3R,4R,5S,6R)-2-(Ethylthio)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
- N-[(2S,3R,4R,5S,6R)-2-(ETHYLSULFANYL)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE
- 122331-70-8
- Ethyl 2-Acetamido-2-deoxy-beta-D-thioglucopyranoside
- FT-0668130
- Ethyl 2-(Acetylamino)-2-deoxy-1-thio-beta-D-glucopyranoside;
- Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside
- Inchi： 1S/C10H19NO5S/c1-3-17-10-7(11-5(2)13)9(15)8(14)6(4-12)16-10/h6-10,12,14-15H,3-4H2,1-2H3,(H,11,13)/t6-,7-,8-,9-,10+/m1/s1
- InChI Key： GLDKHCZSFYJVMF-IGORNWKESA-N
- SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O

Computed Properties

Exact Mass: 265.09800
Monoisotopic Mass: 265.09839388g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 124Å²

Experimental Properties

Melting Point: 216-218°C
PSA: 127.81000
LogP: -0.47650

Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E894750-200mg	Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	200mg	$ 224.00	2023-09-07
TRC	E894750-2g	Ethyl 2-Acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	2g	$ 1694.00	2023-09-07
Biosynth	ME11163-50 mg	Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	50mg	$95.29	2023-01-03
Biosynth	ME11163-100 mg	Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	100MG	$158.81	2023-01-03
Biosynth	ME11163-200 mg	Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	200mg	$254.10	2023-01-03
Biosynth	ME11163-500 mg	Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	500MG	$952.88	2023-01-03
Biosynth	ME11163-1000 mg	Ethyl 2-acetamido-2-deoxy-b-D-thioglucopyranoside	122331-70-8	1g	$1,651.65	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-498076-200mg	Acetamido-2-deoxy-β-D-thioglucopyranoside,	122331-70-8	200mg	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-498076-200 mg	Acetamido-2-deoxy-β-D-thioglucopyranoside,	122331-70-8	200mg	￥3,234.00	2023-07-11
A2B Chem LLC	AE39468-200mg	Ethyl 2-Acetamido-2-deoxy-β-D-thioglucopyranoside	122331-70-8	200mg	$338.00	2024-04-20